Cas no 2098002-14-1 (3-(3,4-Diethoxypyrrolidin-1-yl)-3-oxopropanenitrile)

• Product Name: 3-(3,4-Diethoxypyrrolidin-1-yl)-3-oxopropanenitrile
• CAS No: 2098002-14-1
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• CID: 5727182
• PubChem ID: 121203973
• Update Time: 2025-06-03

3-(3,4-Diethoxypyrrolidin-1-yl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-diethoxypyrrolidin-1-yl)-3-oxopropanenitrile
• AKOS026712260
• 2098002-14-1
• F1907-7917
• 1-Pyrrolidinepropanenitrile, 3,4-diethoxy-β-oxo-
• 3-(3,4-Diethoxypyrrolidin-1-yl)-3-oxopropanenitrile

• Inchi： 1S/C11H18N2O3/c1-3-15-9-7-13(11(14)5-6-12)8-10(9)16-4-2/h9-10H,3-5,7-8H2,1-2H3
• InChI Key： DQEYUAHFNZADNE-UHFFFAOYSA-N
• SMILES： O(CC)C1CN(C(CC#N)=O)CC1OCC

Computed Properties

• Exact Mass: 226.13174244g/mol
• Monoisotopic Mass: 226.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 379.4±42.0 °C(Predicted)
• pka: 4.29±0.60(Predicted)

Additional information on 3-(3,4-Diethoxypyrrolidin-1-yl)-3-oxopropanenitrile

Comprehensive Overview of 3-(3,4-Diethoxypyrrolidin-1-yl)-3-oxopropanenitrile (CAS No. 2098002-14-1)

3-(3,4-Diethoxypyrrolidin-1-yl)-3-oxopropanenitrile, with the CAS number 2098002-14-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This nitrile-containing derivative is structurally characterized by a pyrrolidine ring substituted with diethoxy groups, making it a versatile intermediate in synthetic chemistry. Its unique molecular architecture enables applications in drug discovery, particularly in the development of bioactive molecules targeting neurological and metabolic disorders.

The compound's chemical name and CAS registry number are frequently searched by researchers exploring nitrile-based intermediates or pyrrolidine derivatives. Recent trends in AI-driven drug discovery and green chemistry have further amplified interest in such compounds, as they align with the demand for sustainable and computationally optimized synthetic pathways. The 3,4-diethoxy substitution on the pyrrolidine ring enhances solubility and bioavailability, key factors in modern pharmaceutical formulation.

From a synthetic perspective, 3-(3,4-Diethoxypyrrolidin-1-yl)-3-oxopropanenitrile is often utilized in multicomponent reactions (MCRs) and catalyzed transformations, which are pivotal in high-throughput screening workflows. Its compatibility with microwave-assisted synthesis and flow chemistry techniques makes it a valuable asset for labs focusing on process optimization. These attributes resonate with the growing emphasis on time-efficient and cost-effective methodologies in industrial R&D.

Analytical studies of this compound often involve advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography to confirm its purity and structural integrity. Researchers also investigate its stability under various pH conditions, a critical parameter for drug delivery systems. The compound's logP value and hydrogen bonding capacity are frequently analyzed to predict its behavior in biological membranes, a topic of high relevance in ADMET profiling.

In the context of intellectual property, 2098002-14-1 has been cited in several patents related to kinase inhibitors and GPCR modulators, reflecting its potential in targeted therapy. The rise of personalized medicine and precision oncology has further driven inquiries into its mechanism of action, particularly in signal transduction pathways. These applications align with the broader shift toward small-molecule therapeutics in the pharmaceutical industry.

Environmental and regulatory considerations for 3-(3,4-Diethoxypyrrolidin-1-yl)-3-oxopropanenitrile emphasize its classification under REACH compliance and OECD guidelines. Its biodegradability and ecotoxicological profile are subjects of ongoing study, especially given the increasing focus on green solvents and waste reduction in chemical manufacturing. These aspects are critical for companies aiming to meet ESG (Environmental, Social, and Governance) standards.

In summary, CAS 2098002-14-1 represents a compelling case study in the intersection of structural complexity and functional utility. Its relevance spans medicinal chemistry, process engineering, and sustainability science, making it a compound of enduring interest in both academic and industrial settings. As computational modeling and automated synthesis continue to evolve, the demand for such well-characterized intermediates is expected to grow exponentially.